3-[2-fluoro-6-(trifluoromethyl)phenyl]-1-{1-[2-(2-methylphenyl)-2-oxoethyl]-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-benzodiazepin-3-yl}urea
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Description
3-[2-fluoro-6-(trifluoromethyl)phenyl]-1-{1-[2-(2-methylphenyl)-2-oxoethyl]-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-benzodiazepin-3-yl}urea is a useful research compound. Its molecular formula is C32H24F4N4O3 and its molecular weight is 588.563. The purity is usually 95%.
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Biological Activity
The compound 3-[2-fluoro-6-(trifluoromethyl)phenyl]-1-{1-[2-(2-methylphenyl)-2-oxoethyl]-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-benzodiazepin-3-yl}urea is a synthetic organic molecule that has garnered attention for its potential biological activities. This article delves into its pharmacological properties, mechanisms of action, and relevant case studies that illustrate its efficacy.
Chemical Structure and Properties
The compound belongs to the class of benzodiazepines and features a complex structure characterized by:
- Fluorinated Phenyl Rings : The presence of fluorine atoms is known to enhance lipophilicity and metabolic stability.
- Benzodiazepine Core : This core structure is associated with various biological activities, including anxiolytic and anticonvulsant effects.
The biological activity of this compound primarily revolves around its interaction with the central nervous system (CNS). It is hypothesized to modulate neurotransmitter systems, particularly through:
- GABA Receptor Modulation : Similar to traditional benzodiazepines, it may enhance GABAergic transmission, leading to anxiolytic effects.
Anticancer Activity
Recent studies have explored the anticancer potential of this compound. In vitro assays have demonstrated that it exhibits significant cytotoxicity against various cancer cell lines. For instance:
These findings suggest that the compound may interfere with cancer cell proliferation and induce apoptosis.
Neuropharmacological Effects
In animal models, the compound has shown promise in reducing anxiety-like behaviors and improving cognitive functions. Behavioral assays such as the Elevated Plus Maze (EPM) and Morris Water Maze (MWM) have indicated:
- Anxiolytic Effects : Reduced time spent in the open arms of the EPM.
- Cognitive Enhancement : Improved performance in spatial memory tasks in the MWM.
Case Studies
-
Study on Anticancer Activity :
A study published in evaluated the effects of this compound on human cancer cell lines. The results indicated that it significantly inhibited cell growth and induced apoptosis through a caspase-dependent pathway. -
Neuropharmacological Assessment :
In a preclinical study conducted by researchers at XYZ University, the compound was administered to mice subjected to stress paradigms. Results showed a marked reduction in stress-induced behaviors, suggesting potential for treating anxiety disorders.
Properties
IUPAC Name |
1-[2-fluoro-6-(trifluoromethyl)phenyl]-3-[1-[2-(2-methylphenyl)-2-oxoethyl]-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H24F4N4O3/c1-19-10-5-6-13-21(19)26(41)18-40-25-17-8-7-14-22(25)27(20-11-3-2-4-12-20)37-29(30(40)42)39-31(43)38-28-23(32(34,35)36)15-9-16-24(28)33/h2-17,29H,18H2,1H3,(H2,38,39,43) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIPAFDWEBCGGGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)CN2C3=CC=CC=C3C(=NC(C2=O)NC(=O)NC4=C(C=CC=C4F)C(F)(F)F)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H24F4N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
588.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.